Cas no 64274-61-9 (Cyclopropaneacetamide, N-(cyclopropylmethyl)-)
64274-61-9 structure
Product Name:Cyclopropaneacetamide, N-(cyclopropylmethyl)-
CAS No:64274-61-9
MF:C9H15NO
MW:153.221502542496
CID:1681246
Update Time:2024-09-03
Cyclopropaneacetamide, N-(cyclopropylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropaneacetamide, N-(cyclopropylmethyl)-
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- Inchi: 1S/C9H15NO/c11-9(5-7-1-2-7)10-6-8-3-4-8/h7-8H,1-6H2,(H,10,11)
- InChI Key: DLUAXTLNOWIBHQ-UHFFFAOYSA-N
- SMILES: C1(CC(NCC2CC2)=O)CC1
Computed Properties
- Exact Mass: 153.11545
- Monoisotopic Mass: 153.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
Experimental Properties
- Density: 1.075±0.06 g/cm3(Predicted)
- Boiling Point: 318.1±11.0 °C(Predicted)
- PSA: 29.1
- pka: 16.29±0.46(Predicted)
Cyclopropaneacetamide, N-(cyclopropylmethyl)- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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